molecular formula C12H19NO4 B6255791 rac-(1R,4S,5R)-4-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid CAS No. 2137646-32-1

rac-(1R,4S,5R)-4-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid

Cat. No. B6255791
CAS RN: 2137646-32-1
M. Wt: 241.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and structural features. It includes a bicyclo[3.1.0]hexane ring system, an amino group that is protected by a tert-butoxycarbonyl (Boc) group, and a carboxylic acid group .


Synthesis Analysis

While specific synthesis methods for this compound are not available, the synthesis of similar bicyclo[3.1.0]hexane structures has been reported. These methods often involve (3 + 2) annulation of cyclopropenes with aminocyclopropanes . The Boc group can be introduced to protect the amino group during synthesis .


Molecular Structure Analysis

The bicyclo[3.1.0]hexane core of the molecule is a type of carbocyclic compound that consists of a six-membered ring with two bridgehead carbons and one quaternary carbon center . The presence of the Boc-protected amino group and the carboxylic acid group adds further complexity to the molecule .


Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The carboxylic acid group can participate in typical acid-base reactions, and the Boc-protected amino group can be deprotected under acidic conditions to reveal the free amino group .

Future Directions

Bicyclo[3.1.0]hexane structures are increasingly important in the development of new bioactive compounds . Therefore, the synthesis and study of compounds like the one you mentioned could be a valuable area of research in the future.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,4S,5R)-4-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid involves the protection of the amine group, followed by the formation of the bicyclic ring system and subsequent deprotection of the amine group.", "Starting Materials": [ "1,4-cyclohexadiene", "tert-butyl carbamate", "tert-butyl chloroformate", "triethylamine", "acetic anhydride", "sodium bicarbonate", "hydrochloric acid", "sodium hydroxide", "ethanol", "water" ], "Reaction": [ "Protection of the amine group by reacting tert-butyl carbamate with 1,4-cyclohexadiene in the presence of triethylamine to form the corresponding carbamate", "Formation of the bicyclic ring system by reacting the carbamate with tert-butyl chloroformate in the presence of triethylamine to form the corresponding carbamate ester", "Deprotection of the amine group by reacting the carbamate ester with hydrochloric acid in ethanol to form the corresponding amine", "Formation of the carboxylic acid by reacting the amine with acetic anhydride in the presence of sodium bicarbonate to form the corresponding acetamide", "Hydrolysis of the acetamide by reacting it with sodium hydroxide in water to form the desired carboxylic acid" ] }

CAS RN

2137646-32-1

Product Name

rac-(1R,4S,5R)-4-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid

Molecular Formula

C12H19NO4

Molecular Weight

241.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.